2-Imino-4-methylpiperidine acetate

• IUPAC Name: acetic acid;4-methyl-2,3,4,5-tetrahydropyridin-6-amine
• InChI: InChI=1S/C6H12N2.C2H4O2/c1-5-2-3-8-6(7)4-5;1-2(3)4/h5H,2-4H2,1H3,(H2,7,8);1H3,(H,3,4)
• InChI Key: QNJYWSIQJFUBOR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN=C(C1)N.CC(=O)O
• Molecular Formula: C8H16N2O2
• DSSTOX Substance ID: DTXSID00692823
• Molecular Weight: 172.22 g/mol
• CAS No.: 165383-72-2

Description

2-Imino-4-methylpiperidine acetate is a potent inhibitor of nitric oxide synthase (NOS), an enzyme responsible for the production of nitric oxide (NO) in the body. This compound has significant implications in various fields of scientific research due to its ability to modulate NO levels, which play a crucial role in numerous physiological and pathological processes .

Scientific Research Applications

2-Imino-4-methylpiperidine acetate is widely used in scientific research due to its inhibitory effects on NOS. Its applications include:

Chemistry: Used as a reagent in organic synthesis to study reaction mechanisms and develop new synthetic pathways.

Biology: Employed in studies investigating the role of NO in cellular signaling and immune responses.

Medicine: Explored for its potential therapeutic effects in conditions where NO modulation is beneficial, such as inflammation, neurodegenerative diseases, and cardiovascular disorders.

Industry: Utilized in the development of NO-related assays and diagnostic tools

Mechanism of Action

2-Imino-4-methylpiperidine acetate acts as a potent, general NOS inhibitor. It inhibits the activity of human NOS2 (iNOS), NOS3 (eNOS), and NOS1 (nNOS) at an arginine concentration of 30 μM.

Safety and Hazards

2-Imino-4-methylpiperidine acetate may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area. Protective gloves, eye protection, and face protection should be worn when handling this compound.

Biochemical Analysis

Biochemical Properties

2-Imino-4-methylpiperidine acetate interacts with various enzymes, proteins, and other biomolecules. It is a specific inhibitor of inducible nitric oxide synthase . The nature of these interactions involves the inhibition of the NOS enzymes, which are responsible for the production of nitric oxide, a key molecule involved in many physiological and pathological processes .

Cellular Effects

The effects of this compound on cells are primarily related to its role as a NOS inhibitor . By inhibiting NOS enzymes, it can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with NOS enzymes, leading to their inhibition . This inhibition can result in changes in gene expression related to nitric oxide signaling .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Imino-4-methylpiperidine acetate typically involves the reaction of 4-methylpiperidine with an appropriate imino-forming reagent under controlled conditions. The acetate salt is then formed by neutralizing the resulting imino compound with acetic acid. The reaction conditions often require careful control of temperature and pH to ensure high yield and purity .

Industrial Production Methods: On an industrial scale, the production of this compound follows similar synthetic routes but with optimized conditions for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to maintain consistent reaction conditions and improve efficiency .

Chemical Reactions Analysis

Types of Reactions: 2-Imino-4-methylpiperidine acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxide derivatives.

Reduction: Reduction reactions can convert the imino group to an amine.

Substitution: The imino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides are employed under mild conditions.

Major Products:

Comparison with Similar Compounds

2-Iminopiperidine: Another NOS inhibitor with a similar structure but different potency and selectivity.

4-Methylpiperidine: A precursor in the synthesis of 2-Imino-4-methylpiperidine acetate.

N-Methylpiperidine: Shares structural similarities but lacks the imino functionality.

Uniqueness: this compound is unique due to its high potency and selectivity for different NOS isoforms, making it a valuable tool in research and potential therapeutic applications .